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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-nitrotoluene is a substituted aromatic compound that serves as a crucial
intermediate in the synthesis of various organic molecules, particularly in the pharmaceutical
and agrochemical industries. A thorough understanding of its physical properties is essential for
its effective handling, application in synthetic protocols, and for ensuring the safety and
reproducibility of experimental work. This technical guide provides an in-depth overview of the
key physical characteristics of 4-Bromo-2-nitrotoluene, complete with experimental
methodologies for their determination.

Core Physical Properties

The fundamental physical properties of 4-Bromo-2-nitrotoluene are summarized in the table
below. These values are critical for predicting its behavior in various solvents and under
different temperature and pressure conditions.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1266186?utm_src=pdf-interest
https://www.benchchem.com/product/b1266186?utm_src=pdf-body
https://www.benchchem.com/product/b1266186?utm_src=pdf-body
https://www.benchchem.com/product/b1266186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C7HeBrNO2

Molecular Weight 216.03 g/mol [1]

Melting Point 45-48 °C[1]

Boiling Point 130 °C at 12 mmHg[1]
Appearance Light yellow to dark brown solid[2]
Solubility Insoluble in water[1]

No precise experimental data available;
Density estimated to be similar to its isomer, 2-Bromo-4-
nitrotoluene (~1.615 g/cm3)[3]

Experimental Protocols

Accurate determination of physical properties is paramount in chemical research. The following
sections detail the standard experimental procedures for measuring the key physical constants
of solid organic compounds like 4-Bromo-2-nitrotoluene.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of finely powdered, dry 4-Bromo-2-nitrotoluene is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the
thermometer and the sample at the same level. This assembly is then placed in a melting
point apparatus (e.g., a Thiele tube filled with a high-boiling point oil or a digital melting point
apparatus).
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e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per
minute as the melting point is approached.

e Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid has turned into a clear liquid (the end
of melting) are recorded. This range is reported as the melting point. For a pure compound,
this range is typically narrow (0.5-1 °C).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. As 4-Bromo-2-nitrotoluene is a
solid at room temperature, its boiling point is determined under reduced pressure to prevent
decomposition.

Methodology: Distillation Method (under reduced pressure)

e Apparatus Setup: A small quantity of 4-Bromo-2-nitrotoluene is placed in a distillation flask.
The flask is connected to a condenser, a receiving flask, and a vacuum source. A
thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask.

o Pressure Reduction: The pressure inside the apparatus is reduced to the desired value (e.g.,
12 mmHg) using a vacuum pump.

o Heating: The distillation flask is heated gently.

o Observation: The temperature at which the liquid boils and a steady stream of distillate is
collected in the receiving flask is recorded as the boiling point at that specific pressure.

Determination of Density

Density is the mass of a substance per unit volume. For a solid, it can be determined by
measuring the volume of a liquid displaced by a known mass of the solid.

Methodology: Liquid Displacement Method
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e Mass Measurement: A known mass of 4-Bromo-2-nitrotoluene is accurately weighed using
an analytical balance.

» Volume Measurement: A graduated cylinder is partially filled with a liquid in which 4-Bromo-
2-nitrotoluene is insoluble (e.g., water, given its insolubility). The initial volume of the liquid
is recorded.

o Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is
fully submerged and that no air bubbles are trapped.

e Final Volume Measurement: The new volume of the liquid in the graduated cylinder is
recorded. The difference between the final and initial volumes gives the volume of the solid.

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Assessment

o Sample Preparation: A small, measured amount of 4-Bromo-2-nitrotoluene (e.g., 10 mg) is
placed in a test tube.

o Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL of water) is added to
the test tube.

o Observation: The mixture is agitated, and the solubility is observed. The compound is
classified as soluble if it completely dissolves, partially soluble if some of it dissolves, and
insoluble if it does not dissolve at all. This process is repeated with a range of solvents of
varying polarities (e.g., ethanol, acetone, diethyl ether, hexane) to create a solubility profile.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the key physical
properties of a solid organic compound like 4-Bromo-2-nitrotoluene.
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Workflow for Physical Property Determination

Start: Obtain pure sample of 4-Bromo-2-nitrotoluene

P

Determine Melting Point Determine Boiling Point Determine Density Determine Solubility
(Capillary Method) (Reduced Pressure Distillation) (Liquid Displacement) (Qualitative Assessment)

Record and Tabulate Data

[End: Comprehensive Physical Property Profila

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a solid organic
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266186#physical-properties-of-4-bromo-2-
nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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